N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxo-2-piperidin-1-ylacetamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxo-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C19H22N4O3S/c1-26-14-7-5-13(6-8-14)23-17(15-11-27-12-16(15)21-23)20-18(24)19(25)22-9-3-2-4-10-22/h5-8H,2-4,9-12H2,1H3,(H,20,24)
• InChI Key: UXFKFKNSCVVKHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C(=O)N4CCCCC4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-oxo-2-piperidin-1-ylacetamide is a useful research compound. Its molecular formula is C19H22N4O3S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Potential as a PET Ligand for CB1 Receptors

Research led by Kumar et al. (2004) describes the synthesis and in vitro evaluation of a potential imaging agent for CB1 receptors using positron emission tomography (PET). The compound demonstrated selective labeling of CB1 receptors in sections of the human brain, indicating its potential utility in neurological research for mapping CB1 receptor distribution and density (Kumar et al., 2004).

Synthesis and Pharmacological Evaluation

Another study by Lalinde et al. (1990) focuses on the synthesis and intravenous analgesic activity of a series of compounds, highlighting the methoxyacetamide pharmacophore for its optimal analgesic potency. While this study primarily concerns analgesic properties, it provides insights into the synthetic versatility and pharmacological potential of compounds with similar structures (Lalinde et al., 1990).

Antisecretory Activity for Gastric Acid Secretion

The work of Ueda et al. (1991) explores the synthesis of compounds for their antisecretory activity against histamine-induced gastric acid secretion. The study reveals that certain derivatives possess potent activity, offering a starting point for developing new therapeutic agents for gastrointestinal disorders (Ueda et al., 1991).

Insecticidal Activity

Research conducted by Bakhite et al. (2014) investigates the synthesis and toxicity of pyridine derivatives against the cowpea aphid, demonstrating significant insecticidal activity. This highlights the compound's relevance in agricultural research for developing new insecticides (Bakhite et al., 2014).

Cytotoxicity and Antitumor Agents

Hassan et al. (2014) discuss the synthesis, characterization, and in vitro cytotoxic activity of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, indicating their potential as antitumor agents. This research contributes to the ongoing search for effective cancer therapies (Hassan et al., 2014).

Safety and Hazards

While specific safety and hazard information for this compound is not directly available, related compounds have been studied for their potential risks.

Future Directions

Future research directions could include further investigation into the therapeutic activity of this compound, as well as exploration of its potential applications in various fields.